![molecular formula C25H24FN5O B2989435 1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide CAS No. 1251601-66-7](/img/structure/B2989435.png)
1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C25H24FN5O and its molecular weight is 429.499. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enaminones and Heterocyclic Syntheses
Research has shown that enaminones serve as versatile building blocks for synthesizing a variety of heterocyclic compounds, including pyrazoles, triazoles, and pyridines, which have demonstrated significant antitumor and antimicrobial activities. These syntheses are valuable for creating novel compounds with potential therapeutic applications (Riyadh, 2011).
Kinase Inhibitors
Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors. These compounds have shown efficacy in inhibiting tumor growth in vivo, demonstrating the potential of such structures in cancer therapy (Schroeder et al., 2009).
Antituberculosis Agents
Thiazole-aminopiperidine hybrids have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, showing significant in vitro activity. This highlights the relevance of designing compounds with specific functionalities to target bacterial enzymes critical for survival (Jeankumar et al., 2013).
Mechanistic Studies in Heterocyclic Chemistry
The synthesis and mechanistic study of triazoles provide insights into the chemical reactions and transformations involved in creating complex molecules, which can be foundational for designing drugs with specific biological activities (Gu & Lu, 2020).
Antiviral and Anti-inflammatory Agents
Compounds derived from pyrazolopyrimidines have been evaluated for their anticancer and anti-5-lipoxygenase activities, indicating the potential of triazole and pyridine derivatives in developing new treatments for cancer and inflammation (Rahmouni et al., 2016).
properties
IUPAC Name |
1-(4-fluoro-3-methylphenyl)-N-[(4-propan-2-ylphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24FN5O/c1-16(2)19-8-6-18(7-9-19)14-28-25(32)23-24(20-5-4-12-27-15-20)31(30-29-23)21-10-11-22(26)17(3)13-21/h4-13,15-16H,14H2,1-3H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTVZNUKOQSIWNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=C(N=N2)C(=O)NCC3=CC=C(C=C3)C(C)C)C4=CN=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-fluoro-3-methylphenyl)-N-(4-isopropylbenzyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.